Cas no 2228910-83-4 (N-methyl-1-(4-methyl-3-nitrophenyl)cyclopropan-1-amine)

• Product Name: N-methyl-1-(4-methyl-3-nitrophenyl)cyclopropan-1-amine
• CAS No: 2228910-83-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6173997
• PubChem ID: 165755226
• Update Time: 2025-11-07

N-methyl-1-(4-methyl-3-nitrophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-methyl-3-nitrophenyl)cyclopropan-1-amine
• 2228910-83-4
• EN300-1832219

• Inchi： 1S/C11H14N2O2/c1-8-3-4-9(7-10(8)13(14)15)11(12-2)5-6-11/h3-4,7,12H,5-6H2,1-2H3
• InChI Key： VVAHRGSMLQXWRK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C=CC(=C1)C1(CC1)NC)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Additional information on N-methyl-1-(4-methyl-3-nitrophenyl)cyclopropan-1-amine

N-Methyl-1-(4-Methyl-3-Nitrophenyl)Cyclopropan-1-Amine: A Comprehensive Overview

N-Methyl-1-(4-Methyl-3-Nitrophenyl)Cyclopropan-1-Amine, also known by its CAS number 2228910-83-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopropane derivatives, which are known for their unique structural properties and potential applications in drug design. The molecule features a cyclopropane ring attached to an amine group and a substituted phenyl ring, making it a versatile structure for various chemical modifications and functionalizations.

The cyclopropane core of this compound is a three-membered ring, which introduces significant ring strain due to its bond angles being far from the ideal tetrahedral angle. This strain can be harnessed in chemical reactions to induce reactivity, making cyclopropane derivatives valuable intermediates in organic synthesis. The amine group attached to the cyclopropane ring further enhances the compound's reactivity and ability to participate in various chemical transformations, such as nucleophilic substitutions or additions.

The phenyl ring in N-Methyl-1-(4-Methyl-3-Nitrophenyl)Cyclopropan-1-Amine is substituted with both a methyl group and a nitro group. The methyl substituent provides steric bulk, while the nitro group introduces electron-withdrawing effects. These substituents influence the electronic properties of the aromatic ring, potentially affecting the compound's interaction with other molecules or biological systems. Such substitution patterns are often exploited in medicinal chemistry to optimize drug candidates for specific therapeutic targets.

Recent studies have highlighted the potential of N-Methyl-1-(4-Methyl-3-Nitrophenyl)Cyclopropan-1-Amine in drug discovery efforts. Researchers have explored its role as a building block for constructing bioactive molecules with potential applications in treating diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, its ability to act as a scaffold for incorporating functional groups has been leveraged to develop compounds with anti-inflammatory properties.

In addition to its pharmacological applications, this compound has also been studied for its role in materials science. The unique electronic properties of the cyclopropane ring and the substituted phenyl group make it a candidate for use in organic electronics or as a component in advanced materials with tailored electronic characteristics.

From a synthetic perspective, N-Methyl-1-(4-Methyl-3-Nitrophenyl)Cyclopropan-1-Amine can be prepared through various routes, including cycloaddition reactions or transition-metal-catalyzed coupling reactions. These methods allow chemists to efficiently construct the molecule while maintaining control over its stereochemistry and purity.

Furthermore, computational studies have provided insights into the molecular interactions of this compound. Quantum mechanical calculations have revealed that the cyclopropane ring's strained geometry facilitates specific types of molecular recognition, which could be advantageous in designing ligands for protein targets or catalysts for asymmetric synthesis.

In summary, N-Methyl-1-(4-Methyl-3-Nitrophenyl)Cyclopropan-1-Amine is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure enables it to serve as both a reactive intermediate and a functional building block in various chemical processes. As research continues to uncover its potential, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.